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Compound Name: Ailancoumarin E

Cat. No.: B15574826

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Ailancoumarin
E, a natural product isolated from the plant Ailanthus altissima. This document includes

tabulated NMR, IR, and MS data, comprehensive experimental protocols for its isolation and

characterization, and a visual representation of the analytical workflow. Ailancoumarin E, also

known as Altissimacoumarin E, belongs to the coumarin class of compounds, which are of

significant interest in medicinal chemistry due to their diverse biological activities.

Spectroscopic Data
The structural elucidation of Ailancoumarin E was achieved through a combination of

spectroscopic techniques. The following tables summarize the key data obtained from Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS).

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 500 spectrometer (500 MHz

for ¹H and 125 MHz for ¹³C) in deuterated chloroform (CDCl₃). Chemical shifts (δ) are reported
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in parts per million (ppm) relative to the solvent peak, and coupling constants (J) are in Hertz

(Hz).

Table 1: ¹H NMR Spectroscopic Data for Ailancoumarin E (500 MHz, CDCl₃)

Position δ (ppm) Multiplicity J (Hz)

3 6.23 d 9.5

4 7.61 d 9.5

5 6.54 s

1' 4.60 d 6.5

2' 5.51 t 6.5

4' 2.10 m

5' 2.10 m

6' 5.08 t 7.0

8' 1.75 s

9' 1.67 s

10' 1.59 s

6-OCH₃ 3.89 s

| 8-OCH₃ | 4.01 | s | |

Table 2: ¹³C NMR Spectroscopic Data for Ailancoumarin E (125 MHz, CDCl₃)
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Position δ (ppm)

2 160.8

3 113.2

4 143.5

4a 111.9

5 102.8

6 145.2

7 143.0

8 142.1

8a 140.0

1' 69.8

2' 119.5

3' 142.0

4' 39.6

5' 26.3

6' 123.8

7' 132.0

8' 25.7

9' 17.7

10' 16.5

6-OCH₃ 61.8

| 8-OCH₃ | 56.3 |

Infrared (IR) and Mass Spectrometry (MS) Data
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The IR spectrum was obtained on a Nicolet 5700 FT-IR spectrometer. The high-resolution

mass spectrum (HR-ESI-MS) was recorded on an Agilent 6210 TOF mass spectrometer.

Table 3: IR and MS Spectroscopic Data for Ailancoumarin E

Technique Data

IR (KBr, cm⁻¹)
3448, 2924, 1728, 1610, 1573, 1458, 1383,
1275, 1128

| HR-ESI-MS | m/z 381.1625 [M+Na]⁺ (calculated for C₂₀H₂₆O₆Na, 381.1627) |

Experimental Protocols
The following sections detail the methodologies employed for the extraction, isolation, and

spectroscopic analysis of Ailancoumarin E from Ailanthus altissima.

Plant Material and Extraction
The stem bark of Ailanthus altissima was collected and air-dried. The dried material was then

ground into a coarse powder. This powder was extracted with 95% ethanol at room

temperature. The resulting extract was concentrated under reduced pressure to yield a crude

residue.

Isolation of Ailancoumarin E
The crude ethanol extract was suspended in water and partitioned successively with petroleum

ether, ethyl acetate (EtOAc), and n-butanol. The ethyl acetate fraction, which showed promising

activity in preliminary screenings, was subjected to further purification.

This fraction was chromatographed on a silica gel column, eluting with a gradient of petroleum

ether and ethyl acetate. Fractions were collected and monitored by thin-layer chromatography

(TLC). Fractions containing compounds with similar TLC profiles were combined. The

combined fractions containing Ailancoumarin E were further purified by repeated column

chromatography over silica gel and preparative TLC to yield the pure compound.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra, along with 2D NMR

experiments (COSY, HSQC, and HMBC), were recorded on a Bruker Avance 500

spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃), and chemical shifts

were referenced to the residual solvent signals.

Infrared (IR) Spectroscopy: The IR spectrum was recorded on a Nicolet 5700 FT-IR

spectrometer using potassium bromide (KBr) pellets.

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-

MS) was performed on an Agilent 6210 Time-of-Flight (TOF) mass spectrometer in positive ion

mode.

Visualizing the Workflow
The following diagram illustrates the general experimental workflow for the isolation and

spectroscopic characterization of Ailancoumarin E.
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Caption: Experimental workflow for Ailancoumarin E.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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